Cas no 921796-72-7 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 921796-72-7
• MF: C₂₃H₂₄N₄O₅S₂
• MW: 500.590462684631
• CID: 6205707
• PubChem ID: 41213182
• Update Time: 2025-08-04

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(pyrrolidine-1-sulfonyl)benzamide
• F2099-0213
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(pyrrolidine-1-sulfonyl)benzamide
• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• AKOS024627380
• 921796-72-7
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• Inchi： 1S/C23H24N4O5S2/c1-2-33(29,30)22-14-13-21(25-26-22)17-5-9-19(10-6-17)24-23(28)18-7-11-20(12-8-18)34(31,32)27-15-3-4-16-27/h5-14H,2-4,15-16H2,1H3,(H,24,28)
• InChI Key： IOZZYUYUMBNXCH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2)C2=CC=C(N=N2)S(CC)(=O)=O)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 500.11881223g/mol
• Monoisotopic Mass: 500.11881223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 143Ų

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(pyrrolidine-1-sulfonyl)benzamide

Introduction to N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 921796-72-7)

N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(pyrrolidine-1-sulfonyl)benzamide, with CAS registry number 921796-72-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzamide core, a pyridazine ring, and sulfonyl groups, making it a promising candidate for various therapeutic applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The molecular structure of this compound is characterized by the presence of a benzamide group, which is known for its ability to form hydrogen bonds and interact with biological targets. The pyridazine ring, a six-membered aromatic heterocycle with two nitrogen atoms, contributes to the compound's stability and electronic properties. The ethanesulfonyl and pyrrolidine sulfonyl groups attached to the molecule are critical for modulating its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). These features make N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(pyrrolidine-1-sulfonyl)benzamide a versatile scaffold for drug design.

Recent studies have focused on the compound's ability to inhibit specific enzymes and receptors associated with various diseases. For instance, research has demonstrated its potential as an inhibitor of kinases involved in cancer progression. The sulfonyl groups play a pivotal role in enhancing the compound's bioavailability and reducing off-target effects. Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into its binding modes with target proteins, paving the way for rational drug design.

The synthesis of N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(pyrrolidine-1-sulfonyl)benzamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridazine ring through condensation reactions, followed by functionalization with sulfonyl groups. The use of microwave-assisted synthesis and continuous flow reactors has significantly improved the efficiency and scalability of this process. These advancements have made it possible to produce the compound in quantities sufficient for preclinical testing.

In terms of pharmacological activity, this compound has shown promise in preclinical models of inflammatory diseases and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it a potential candidate for developing novel therapeutics. Additionally, recent investigations into its metabolomics profile have revealed insights into its biotransformation pathways, which are crucial for assessing its safety and toxicity.

Looking ahead, further research is needed to fully elucidate the mechanism of action of N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(pyrrolidine-1-sulfonyl)benzamide and optimize its therapeutic potential. Collaborative efforts between academia and industry are expected to accelerate its progression from the laboratory to clinical trials. As our understanding of this compound deepens, it holds great promise for advancing the field of medicinal chemistry and improving human health.